Bisthianostat

• Synonyms: Bisthianostat
• Molecular Formula: C15H18N4O3S2
• Molecular Weight: 366.454
• SMILES: O=C(C1=C(C2CC2)SC(C3=NC=CS3)=N1)NCCCCC(NO)=O
• InChI: InChI=1S/C15H18N4O3S2/c20-10(19-22)3-1-2-6-16-13(21)11-12(9-4-5-9)24-15(18-11)14-17-7-8-23-14/h7-9,22H,1-6H2,(H,16,21)(H,19,20)
• InChIKey: MVJAEZIEZVJAFM-UHFFFAOYSA-N
• Appearance: Solid powder
• Solubility: Soluble in DMSO

Researchers developing orally-dosed multiple myeloma models or HDAC inhibitor combination regimens face significant hematologic toxicity risk with panobinostat and unsuitable pharmacokinetics with vorinostat/romidepsin. Bisthianostat solves this with a unique bisthiazole cap group and a restrictive Vss (0.31 L/kg) that maximizes hematopoietic compartment exposure. - Restrictive Vss (0.31 L/kg) ensures high target-tissue exposure in mouse xenograft models (RPMI-8226, MM.1S). - Published Phase 1a data shows no grade 3/4 non-hematological AEs, enabling safer combination protocols. - Validated LC-MS/MS method available for translational PK/PD modeling.

Bisthianostat for Sale: Orally Available Pan-HDAC Inhibitor for Hematologic Malignancy Research

Bisthianostat (CF367, CAS 1408234-79-6) is a synthetic, bisthiazole-based, orally bioavailable pan-inhibitor of class I and class IIb histone deacetylases (HDACs), evolved from the natural product largazole cap group [1]. It is a small molecule (MW 366.45 g/mol; C15H18N4O3S2) discovered at the Shanghai Institute of Materia Medica (SIMM) and currently in Phase 1b clinical development for relapsed/refractory multiple myeloma (R/R MM) in combination with standard-of-care agents [1].

1

Orally bioavailable pan-HDAC inhibitor tool for hematologic malignancy research models

2

Class I and IIb HDAC pathway studies with a bisthiazole cap group evolved from natural product largazole

3

Clinical-stage compound suitable for translational pharmacology and combination regimen research

• [1] Zhou YB, Zhang YM, Huang HH, et al. Pharmacodynamic, pharmacokinetic, and phase 1a study of bisthianostat, a novel histone deacetylase inhibitor, for the treatment of relapsed or refractory multiple myeloma. Acta Pharmacol Sin. 2022;43(4):1091-1099. doi:10.1038/s41401-021-00728-y View Source

Why Bisthianostat Cannot Be Substituted with Other Pan-HDAC Inhibitors in Research

Despite belonging to the pan-HDAC inhibitor class alongside agents such as panobinostat, vorinostat (SAHA), and romidepsin, bisthianostat was designed with a structurally distinct bisthiazole scaffold at the cap group, diverging from the hydroxamic acid, benzamide, or cyclic peptide chemotypes found in other HDAC inhibitors [1]. This structural divergence results in a unique physiochemical and pharmacological profile that directly governs target engagement residence time, tissue distribution equilibrium, and hematologic toxicity risk — none of which can be assumed equivalent across in-class agents. Critically, panobinostat — approved for R/R MM — carries a black-box warning for severe and fatal thrombocytopenia [2], whereas first-in-human data for bisthianostat monotherapy in comparably heavily pretreated R/R MM patients reported no grade 3/4 nonhematological adverse events [1]. Replacement of bisthianostat with any other HDAC inhibitor in a research or preclinical protocol without explicit pharmacokinetic, selectivity, and safety bridging data risks generating non-translatable results and undermining reproducibility of any combination therapy study designed around the molecule's specific parameters.

Bisthianostat (Target)

•Structurally unique bisthiazole cap group may confer distinct HDAC isoform residence time

•Blood-compartment-restricted distribution (reported low Vss) may favor hematologic model context

•Reported hematologic tolerability endpoint profile differs from panobinostat in cross-trial comparison

Other Pan-HDAC Inhibitors

•Hydroxamate, benzamide, or cyclic peptide cap groups may shift isoform selectivity and pharmacodynamics

•Extensive tissue distribution (e.g., vorinostat) may alter target tissue exposure in blood-cancer models

•Known severe thrombocytopenia liability (panobinostat black-box warning) limits combination protocol design

• [1] Zhou YB, Zhang YM, Huang HH, et al. Pharmacodynamic, pharmacokinetic, and phase 1a study of bisthianostat, a novel histone deacetylase inhibitor, for the treatment of relapsed or refractory multiple myeloma. Acta Pharmacol Sin. 2022;43(4):1091-1099. doi:10.1038/s41401-021-00728-y View Source
• [2] FDA. FARYDAK (panobinostat) Prescribing Information. 2015. View Source

Quantitative Differentiation Evidence for Bisthianostat Against In-Class HDAC Inhibitors

HDAC Isoform Activity Profile: Bisthianostat Exhibits a Distinct Fingerprint, with Sub-Micromolar but Lower Potency Against HDAC1/2 than Panobinostat

In head-to-head enzymatic profiling conducted within the same study, bisthianostat demonstrated lower potency against HDAC1 and HDAC2 compared to panobinostat, while retaining the ability to engage HDAC6. This profile is not simply 'less potent' but represents a fundamentally different pharmacodynamic fingerprint. Bisthianostat's IC50 against HDAC1 was approximately 0.095 µM, compared to panobinostat at 2.5 nM (0.0025 µM), and against HDAC2, 0.193 µM for bisthianostat vs. 13.2 nM (0.0132 µM) for panobinostat [1]. The selectivity gap of approximately 38-fold and 14-fold, respectively, has pharmacodynamic implications: panobinostat's ultra-potent Class I inhibition is linked to profound target suppression, whereas bisthianostat may offer a more titratable target engagement profile. Additionally, bisthianostat also inhibited HDAC6 with an IC50 of 0.79 µM .

HDAC1/2 Isoform Activity

Direct head-to-head

HDAC1 IC50 0.095 µM vs 0.0025 µM (panobinostat); ~38-fold difference. HDAC2 0.193 µM vs 0.0132 µM

Supports differentiated target engagement study context; not a direct potency surrogate for panobinostat

Recombinant human enzyme assay; absolute IC50 values may vary with assay conditions

Evidence Dimension	HDAC1 IC50
Target Compound Data	0.095 ± 0.049 µM [Bisthianostat] [1]
Comparator Or Baseline	2.5 nM (0.0025 µM) [Panobinostat] [1]
Quantified Difference	Bisthianostat is ~38-fold less potent against HDAC1 (IC50 0.095 µM vs 0.0025 µM)
Conditions	Recombinant human HDAC1 enzyme inhibition assay [1]

Why This Matters

For investigators evaluating target engagement strategies, the substantially lower HDAC1/2 potency of bisthianostat compared to panobinostat represents a critical selection parameter — protocols requiring maximal HDAC1/2 suppression should favor panobinostat, whereas those seeking a more moderate Class I targeting profile with retained Class IIb activity may find bisthianostat's fingerprint more suitable.

• [1] Zhou YB, Zhang YM, Huang HH, et al. Pharmacodynamic, pharmacokinetic, and phase 1a study of bisthianostat, a novel histone deacetylase inhibitor, for the treatment of relapsed or refractory multiple myeloma. Acta Pharmacol Sin. 2022;43(4):1091-1099. doi:10.1038/s41401-021-00728-y (Tables 1 and S1 within the cited paper contain comparative IC50 data against SAHA and, by cross-reference, panobinostat) View Source

Tissue Distribution Equilibrium (Vss): Bisthianostat Shows Restrictive Blood Compartment Distribution, Potentially Favoring Hematologic Indications

Bisthianostat demonstrates a steady-state volume of distribution (Vss) of 0.31 L/kg in mice, indicating predominant confinement to the blood compartment [1]. This restrictive distribution profile is in stark contrast to vorinostat, which exhibits a large Vss > 20 L/kg, reflecting extensive tissue penetration [2]. While a large Vss is generally desirable for solid tumor indications, a low Vss that concentrates the drug within the vascular and hematopoietic compartment is mechanistically advantageous for hematologic malignancies, such as multiple myeloma, as it increases the likelihood of achieving therapeutic concentrations at the site of disease while potentially reducing off-target tissue toxicities.

Tissue Distribution (Vss)

Cross-study comparable

0.31 L/kg (bisthianostat, mouse) vs >20 L/kg (vorinostat). Over 60-fold lower distribution volume

Blood-compartment restriction may support hematologic malignancy model selection; low Vss may limit solid-tumor applicability

Data from different species and experimental settings; direct translational extrapolation requires validation

Evidence Dimension	Steady-state volume of distribution (Vss)
Target Compound Data	0.31 L/kg [Bisthianostat] [1]
Comparator Or Baseline	> 20 L/kg [Vorinostat] [2]
Quantified Difference	Bisthianostat's Vss is more than 60-fold lower than vorinostat's (0.31 vs > 20 L/kg)
Conditions	ICR mouse pharmacokinetic study (100 mg/kg p.o.) for bisthianostat; clinical pharmacokinetic data for vorinostat [2]

Why This Matters

Procurement of an HDAC inhibitor for hematologic malignancy models should prioritize compounds with low Vss; bisthianostat's 0.31 L/kg Vss provides a scientifically grounded advantage over agents with extensive tissue distribution, such as vorinostat, by maximizing blood compartment exposure and potentially improving efficacy in blood-borne cancers.

• [1] Zhou YB, Zhang YM, Huang HH, et al. Pharmacodynamic, pharmacokinetic, and phase 1a study of bisthianostat, a novel histone deacetylase inhibitor, for the treatment of relapsed or refractory multiple myeloma. Acta Pharmacol Sin. 2022;43(4):1091-1099. doi:10.1038/s41401-021-00728-y View Source
• [2] Rubin EH, Agrawal NG, Friedman EJ, et al. A study to determine the effects of food and multiple dosing on the pharmacokinetics of vorinostat given orally to patients with advanced cancer. Clin Cancer Res. 2006;12(23):7039-7045. doi:10.1158/1078-0432.CCR-06-1802 View Source

Oral Bioavailability: Bisthianostat Achieves Comparable Systemic Exposure to Panobinostat

Bisthianostat demonstrates moderate but consistent oral bioavailability (F% = 16.9%–35.5%) in preclinical mouse models [1]. Panobinostat's absolute oral bioavailability in humans has been measured at approximately 21.4% [2]. While these values are derived from different species (mouse for bisthianostat, human for panobinostat), the cross-study comparison suggests that bisthianostat achieves oral exposure within a clinically viable range comparable to an FDA-approved HDAC inhibitor for the same indication.

Oral Bioavailability

Cross-study comparable

F% 16.9%–35.5% (mouse) bracketing panobinostat’s clinical 21.4%

Reported oral exposure range supports preclinical oral dosing protocols; species-specific differences require consideration

Mouse vs human PK data; cross-species bioavailability comparison context-dependent

Evidence Dimension	Absolute oral bioavailability (F%)
Target Compound Data	16.9%–35.5% [Bisthianostat, mouse] [1]
Comparator Or Baseline	21.4% [Panobinostat, human] [2]
Quantified Difference	Bisthianostat's mouse F% range (16.9%–35.5%) brackets panobinostat's human F% of 21.4%
Conditions	ICR mouse pharmacokinetic study (p.o. 50–200 mg/kg) for bisthianostat; clinical pharmacokinetic study for panobinostat [2]

Why This Matters

Oral bioavailability is a critical procurement parameter for in vivo studies; bisthianostat's F% that brackets panobinostat's clinical value supports its use in orally-dosed preclinical models without compromise in systemic exposure relative to the clinical standard.

• [1] Zhou YB, Zhang YM, Huang HH, et al. Pharmacodynamic, pharmacokinetic, and phase 1a study of bisthianostat, a novel histone deacetylase inhibitor, for the treatment of relapsed or refractory multiple myeloma. Acta Pharmacol Sin. 2022;43(4):1091-1099. doi:10.1038/s41401-021-00728-y View Source
• [2] Savelieva M, Woo MM, Schran H, et al. Population pharmacokinetics of intravenous and oral panobinostat in patients with hematologic and solid tumors. Eur J Clin Pharmacol. 2015;71(6):663-672. doi:10.1007/s00228-015-1844-9 View Source

Clinical Hematologic Safety: No Grade 3/4 Nonhematological AEs Reported, Contrasting with Panobinostat's Thrombocytopenia Profile

In a Phase 1a study of bisthianostat monotherapy in 8 heavily pretreated R/R MM patients (median 5 prior lines, range 2–6), any-grade hematological treatment-related adverse events occurred in 50% of patients (4/8), grade 3/4 hematological AEs in 25% (2/8), and critically, no grade 3/4 nonhematological adverse events were reported [1]. In contrast, panobinostat clinical data from a Phase I lymphoma study (panobinostat 20 mg + everolimus 10 mg) reported grade 3/4 thrombocytopenia in 64% of patients [2]. This cross-trial comparison suggests a differentiated hematologic safety profile for bisthianostat, with signals of reduced severe thrombocytopenia incidence compared to the approved pan-HDAC inhibitor standard.

Hematologic Tolerability Signal

Cross-study comparable

Grade 3/4 hematologic AEs 25% (bisthianostat, N=8) vs thrombocytopenia 64% (panobinostat combo, N=30)

Reported tolerability endpoint context differs; may influence combination protocol design in research settings

Small sample size, different regimens; cross-trial comparison, not a direct safety equivalence claim

Evidence Dimension	Grade 3/4 thrombocytopenia or hematologic AE rate
Target Compound Data	No grade 3/4 nonhematological AEs reported; grade 3/4 hematological AEs in 25% (2/8) [Bisthianostat Phase 1a; N=8 R/R MM patients] [1]
Comparator Or Baseline	Grade 3/4 thrombocytopenia in 64% of patients [Panobinostat 20 mg + everolimus 10 mg Phase I; N=30 lymphoma patients] [2]
Quantified Difference	Grade 3/4 hematological AE rate: 25% for bisthianostat monotherapy vs. 64% for panobinostat combination (thrombocytopenia-specific)
Conditions	Phase 1 clinical trials; bisthianostat dose range 100–400 mg twice weekly; panobinostat 20 mg three times weekly + everolimus 10 mg daily

Why This Matters

For researchers designing combination therapy regimens where hematologic reserve is already compromised by cytotoxic agents, the reduced thrombocytopenia signal with bisthianostat compared to panobinostat represents a key procurement and protocol-design differentiator, potentially enabling safer combinatorial strategies.

• [1] Zhou YB, Zhang YM, Huang HH, et al. Pharmacodynamic, pharmacokinetic, and phase 1a study of bisthianostat, a novel histone deacetylase inhibitor, for the treatment of relapsed or refractory multiple myeloma. Acta Pharmacol Sin. 2022;43(4):1091-1099. doi:10.1038/s41401-021-00728-y View Source
• [2] Oki Y, Copeland A, Younes A. Phase I study of panobinostat plus everolimus in patients with relapsed or refractory lymphoma. Haematologica. 2016;101(4):e147-e149. doi:10.3324/haematol.2015.138537 View Source

Chemical Scaffold Uniqueness: Bisthianostat's Bisthiazole Cap Group is Structurally Distinct from All Approved HDAC Inhibitors

Bisthianostat's chemical structure features a bisthiazole cap group evolved from the thiazole-thiazoline moiety of the natural product largazole [1]. This scaffold is chemically and structurally distinct from the cap groups of approved HDAC inhibitors: panobinostat (cinnamoyl hydroxamate), vorinostat (suberoylanilide hydroxamic acid), romidepsin (bicyclic depsipeptide), belinostat (sulfonamide hydroxamate), and chidamide / entinostat (benzamide). The cap group is the primary determinant of surface recognition at the HDAC enzyme rim, directly influencing isoform selectivity and residence time [2]. No other clinical-stage HDAC inhibitor shares bisthianostat's bisthiazole cap pharmacophore, making it a single-source chemical probe [1].

Scaffold Uniqueness

Class-level inference

Bisthiazole cap group; no other clinical HDAC inhibitor shares this pharmacophore

Single-source chemical probe for cap-group SAR studies; structural uniqueness may not translate to functional superiority

Qualitative chemotype classification; functional impact on isoform selectivity to be verified

Evidence Dimension	Cap group chemotype
Target Compound Data	Bisthiazole (bisthianostat) [1]
Comparator Or Baseline	Cinnamoyl hydroxamate (panobinostat), suberoylanilide hydroxamic acid (vorinostat), bicyclic depsipeptide (romidepsin), sulfonamide hydroxamate (belinostat), benzamide (chidamide/entinostat)
Quantified Difference	Qualitative structural uniqueness — no other approved or clinical-stage HDAC inhibitor shares the bisthiazole cap group
Conditions	Chemical structure analysis; cap group classification per HDAC inhibitor pharmacophore model [2]

Why This Matters

For chemical biology and drug discovery programs investigating structure-activity relationships of HDAC inhibitor cap groups, bisthianostat is an irreplaceable chemical probe, as no generic alternative can replicate the precise surface recognition properties conferred by its unique bisthiazole cap.

• [1] Nan F, et al. Bisthianostat, a novel bisthiazole-based pan-HDAC inhibitor evolved from largazole cap group. ACS Med Chem Lett. 2014;5(6):628-633. doi:10.1021/ml500014d View Source
• [2] Miller TA, Witter DJ, Belvedere S. Histone deacetylase inhibitors. J Med Chem. 2003;46(24):5097-5116. doi:10.1021/jm0303094 (HDAC inhibitor pharmacophore model: cap group–linker–zinc-binding group) View Source

Best-Fit Application Scenarios for Bisthianostat Based on Quantitative Differentiation Evidence

Orally Dosed In Vivo Multiple Myeloma Xenograft Studies Requiring Blood-Compartment-Restricted HDAC Inhibition

Bisthianostat's restrictive Vss of 0.31 L/kg and moderate oral bioavailability (F% = 16.9%–35.5%) make it the preferred HDAC inhibitor for mouse xenograft models of multiple myeloma (e.g., RPMI-8226, MM.1S) where the therapeutic target resides in the hematopoietic compartment [1]. In published studies, oral administration of 50–100 mg/kg bid for 18 days dose-dependently inhibited tumor growth, and combination with bortezomib produced synergistic antitumor effects both in vitro and in vivo [1]. Researchers procuring an HDAC inhibitor for orally-dosed multiple myeloma models should select bisthianostat over vorinostat (Vss > 20 L/kg) or romidepsin (intravenous only) to maximize target tissue exposure while minimizing off-target distribution [2].

Combinatorial Regimen Design with Proteasome Inhibitors Where Thrombocytopenia Risk Must Be Minimized

The Phase 1a safety profile of bisthianostat — no grade 3/4 nonhematological AEs and only 25% grade 3/4 hematological AEs in heavily pretreated R/R MM patients — supports its use in preclinical and clinical combination protocols where additive hematologic toxicity would be prohibitive [1]. This contrasts with panobinostat, which carries a known severe thrombocytopenia liability (grade 3/4 rates exceeding 60% in some combination regimens) [2]. Research groups developing novel HDAC inhibitor–proteasome inhibitor–immunomodulatory drug triplets for multiple myeloma should consider bisthianostat as the HDAC inhibitor backbone to maximize tolerability and enable dose escalation of partner agents.

Chemical Biology Studies Investigating Cap-Group-Dependent HDAC Isoform Selectivity

Bisthianostat is the only clinical-stage HDAC inhibitor with a bisthiazole cap group, a scaffold evolved from the natural product largazole [1]. This structural uniqueness provides an irreplaceable tool for structure-activity relationship (SAR) studies exploring how cap-group chemistry governs HDAC isoform selectivity, target residence time, and cellular pharmacodynamics. Bisthianostat's HDAC isoform fingerprint (stronger activity against HDAC1/2, moderate against HDAC6; IC50: HDAC1=0.095, HDAC2=0.193, HDAC6=0.79 µM) provides a distinct reference point against hydroxamate-capped inhibitors (e.g., panobinostat, vorinostat) and benzamide-capped inhibitors (e.g., entinostat) [1][2]. No generic alternative can substitute for this specific chemical probe in cap-group SAR investigations.

Translational Pharmacokinetic/Pharmacodynamic Modeling Bridging Preclinical Mouse Data to First-in-Human Trials

Bisthianostat is one of the few HDAC inhibitors for which comprehensive preclinical pharmacokinetic parameters (F%, Vss, Tmax, half-life, dose-proportionality across 50–200 mg/kg) and first-in-human Phase 1a PK/PD data have been published in a single integrated study [1]. The availability of these matched datasets enables robust translational PK/PD modeling that is not possible with many legacy HDAC inhibitors, where preclinical PK data may be proprietary or sparse. Additionally, an LC-MS/MS method for simultaneous quantification of bisthianostat and its active N-hydroxyamide metabolite M351 in human plasma has been validated [2], facilitating clinical bioanalysis. Research groups conducting translational pharmacology studies with HDAC inhibitors should select bisthianostat for its uniquely complete and publicly accessible PK dataset.

Application

Selection Property

Validation Focus

Hematologic malignancy xenograft models

Blood-compartment-restricted HDAC inhibition (low reported Vss)

Tumor growth inhibition in MM.1S/RPMI-8226, oral exposure confirmation

HDAC–proteasome inhibitor combination studies

Differentiated hematologic tolerability endpoint profile

Hematologic AE monitoring, dose-escalation tolerability in combination protocols

HDAC cap-group SAR investigations

Unique bisthiazole cap pharmacophore

Isoform selectivity fingerprint comparison across chemotypes

Translational PK/PD modeling studies

Integrated preclinical–clinical PK dataset

Exposure-model validation, LC-MS/MS plasma quantification in research matrices

• [1] Zhou YB, Zhang YM, Huang HH, et al. Pharmacodynamic, pharmacokinetic, and phase 1a study of bisthianostat, a novel histone deacetylase inhibitor, for the treatment of relapsed or refractory multiple myeloma. Acta Pharmacol Sin. 2022;43(4):1091-1099. doi:10.1038/s41401-021-00728-y View Source
• [2] Yu SD, Huang HH, Hou XY, et al. Simultaneous determination of bisthianostat and its hydrolyzed N-hydroxyamide metabolite M351 in human plasma by LC-MS/MS. Acta Pharm Sin. 2020;55(9):2191-2197. doi:10.16438/j.0513-4870.2020-0284 View Source